Cas no 4991-67-7 (1,3-Benzoxathiole-2-thione)
1,3-Benzoxathiole-2-thione is a heterocyclic sulfur-containing compound characterized by its fused benzoxathiole ring system and a reactive thione group at the 2-position. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly as a precursor for thiol-based transformations or as a ligand in coordination chemistry. Its electron-rich aromatic system and sulfur functionality contribute to its utility in the development of agrochemicals, pharmaceuticals, and materials science applications. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further enhance its practicality in synthetic workflows. Researchers value it for its versatility in constructing complex sulfur-containing frameworks.
1,3-Benzoxathiole-2-thione structure
Product Name:1,3-Benzoxathiole-2-thione
CAS No:4991-67-7
MF:C7H4OS2
MW:168.236059188843
CID:4005391
PubChem ID:10154226
Update Time:2025-05-21
1,3-Benzoxathiole-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzoxathiole-2-thione
- AKOS006372995
- DTXSID801311464
- SCHEMBL4804781
- 4991-67-7
-
- Inchi： 1S/C7H4OS2/c9-7-8-5-3-1-2-4-6(5)10-7/h1-4H
- InChI Key： LHKFTIXYEYLNDM-UHFFFAOYSA-N
- SMILES： O1C2=CC=CC=C2SC1=S
Computed Properties
- Exact Mass: 167.97035709Da
- Monoisotopic Mass: 167.97035709Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 66.6Ų
1,3-Benzoxathiole-2-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-38344998-1.0g |
2H-1,3-benzoxathiole-2-thione |
4991-67-7 | 95% | 1.0g |
$0.0 | 2023-01-31 |
1,3-Benzoxathiole-2-thione Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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